Cas no 887973-79-7 (5-(2,4-difluorophenyl)pyridine-3-carbaldehyde)

5-(2,4-Difluorophenyl)pyridine-3-carbaldehyde is a versatile fluorinated pyridine derivative, primarily used as a key intermediate in pharmaceutical and agrochemical synthesis. Its structure, featuring both a pyridine core and difluorophenyl substitution, enhances reactivity and selectivity in cross-coupling reactions, such as Suzuki-Miyaura or reductive amination. The aldehyde functional group offers a convenient handle for further derivatization, enabling the synthesis of complex heterocyclic compounds. The electron-withdrawing difluorophenyl moiety improves stability and influences the electronic properties of downstream products. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its balanced lipophilicity and potential for hydrogen bonding interactions.

5-(2,4-difluorophenyl)pyridine-3-carbaldehyde structure

887973-79-7 structure

Product Name:5-(2,4-difluorophenyl)pyridine-3-carbaldehyde

CAS No:887973-79-7

MF:C₁₂H₇F₂NO

MW:219.186889886856

CID:1033723

PubChem ID:24729828

Update Time:2025-06-30

5-(2,4-difluorophenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(2,4-Difluorophenyl)nicotinaldehyde
- 5-(2,4-Difluorophenyl)nicotildehyde
- 5-(2,4-DIFLUOROPHENYL)PYRIDINE-3-CARBALDEHYDE
- CS-0268890
- DTXSID90646991
- AB24207
- 887973-79-7
- EN300-715987
- DB-295622
- 5-(2,4-difluorophenyl)pyridine-3-carbaldehyde
- Inchi： 1S/C12H7F2NO/c13-10-1-2-11(12(14)4-10)9-3-8(7-16)5-15-6-9/h1-7H
- InChI Key： MJCSCAMBMRVUQR-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=NC=C(C=O)C=1)F

Computed Properties

Exact Mass: 219.04957017g/mol
Monoisotopic Mass: 219.04957017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 30Å²

5-(2,4-difluorophenyl)pyridine-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM177262-1g	5-(2,4-difluorophenyl)nicotinaldehyde	887973-79-7	95%	1g	$557	2021-08-05
Chemenu	CM177262-1g	5-(2,4-difluorophenyl)nicotinaldehyde	887973-79-7	95%	1g	$557	2022-03-01
Alichem	A019113034-1g	5-(2,4-Difluorophenyl)nicotinaldehyde	887973-79-7	95%	1g	$499.20	2023-08-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4919-100MG	5-(2,4-difluorophenyl)pyridine-3-carbaldehyde	887973-79-7	95%	100MG	￥ 1,029.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4919-250MG	5-(2,4-difluorophenyl)pyridine-3-carbaldehyde	887973-79-7	95%	250MG	￥ 1,650.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4919-500MG	5-(2,4-difluorophenyl)pyridine-3-carbaldehyde	887973-79-7	95%	500MG	￥ 2,745.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4919-1G	5-(2,4-difluorophenyl)pyridine-3-carbaldehyde	887973-79-7	95%	1g	￥ 4,118.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4919-5G	5-(2,4-difluorophenyl)pyridine-3-carbaldehyde	887973-79-7	95%	5g	￥ 12,355.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4919-10G	5-(2,4-difluorophenyl)pyridine-3-carbaldehyde	887973-79-7	95%	10g	￥ 20,592.00	2023-04-13
Enamine	EN300-715987-0.05g	5-(2,4-difluorophenyl)pyridine-3-carbaldehyde	887973-79-7	95.0%	0.05g	$707.0	2025-03-12

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(CAS:887973-79-7)5-(2,4-difluorophenyl)pyridine-3-carbaldehyde

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Purity:99%

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2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

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3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

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5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

887973-79-7 (5-(2,4-difluorophenyl)pyridine-3-carbaldehyde) Related Products

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Amadis Chemical Company Limited

(CAS:887973-79-7)5-(2,4-difluorophenyl)pyridine-3-carbaldehyde

Purity:99%

Quantity:1g

Price ($):445.0